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Compound of Interest

Compound Name: N-Methyl-DL-valine hydrochloride

Cat. No.: B554869 Get Quote

Essential Safety and Handling Guide for N-
Methyl-DL-valine hydrochloride
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling N-Methyl-DL-valine hydrochloride. The following

procedures are based on best practices for handling similar amino acid hydrochlorides and are

intended to ensure a safe laboratory environment.

Disclaimer: A specific Safety Data Sheet (SDS) for N-Methyl-DL-valine hydrochloride was

not readily available. The guidance provided here is based on the safety data for closely related

compounds, such as L-Valine methyl ester hydrochloride and DL-Valine.[1][2][3] It is imperative

to handle this compound with caution and to consult your institution's safety officer for any

specific protocols.

Hazard Identification and Personal Protective
Equipment (PPE)
While specific toxicity data for N-Methyl-DL-valine hydrochloride is not established, it may be

harmful if inhaled, swallowed, or absorbed through the skin, and may cause irritation to the

eyes, skin, and respiratory tract.[1] Therefore, the use of appropriate personal protective

equipment is mandatory.

Recommended Personal Protective Equipment
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Protection Type Equipment Specification Purpose

Eye and Face Protection
Chemical safety goggles or

glasses with side-shields.

To protect eyes from dust

particles and splashes.

Skin Protection

Chemical-resistant nitrile or

neoprene gloves. A lab coat or

impervious clothing should be

worn.

To prevent skin contact.

Respiratory Protection

A NIOSH-approved dust

respirator may be required if

dust is generated and

ventilation is inadequate. For

significant spills or

emergencies, a self-contained

breathing apparatus (SCBA)

may be necessary.[1][4]

To prevent inhalation of dust.

Foot Protection Closed-toe shoes.
To protect feet from potential

spills.

Operational Plan: Handling and Storage
Proper handling and storage are critical to maintain the integrity of N-Methyl-DL-valine
hydrochloride and ensure the safety of laboratory personnel.

Step-by-Step Handling Procedure:

Engineering Controls: Always handle this compound in a well-ventilated area, preferably

within a chemical fume hood to minimize inhalation exposure.[1] Ensure that a safety shower

and eyewash station are readily accessible.[4]

General Handling: Avoid the formation and inhalation of dust.[1][4] Prevent contact with skin,

eyes, and clothing.[4] Do not eat, drink, or smoke in the handling area.[4]

Hygiene: Wash hands thoroughly after handling the compound, and before eating, drinking,

or using the lavatory.[1]
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Storage Conditions:

Parameter Specification Rationale

Container
Keep container tightly sealed.

[1][4]

To prevent contamination and

exposure to moisture.

Location
Store in a cool, dry, and well-

ventilated place.[4]
To maintain chemical stability.

Temperature

Some related compounds

recommend storage at

temperatures not exceeding

5°C (41°F).[1]

To ensure long-term stability.

Incompatible Materials
Store away from strong

oxidizing agents.[5]

To prevent hazardous

chemical reactions.

Disposal Plan
The disposal of N-Methyl-DL-valine hydrochloride and any contaminated materials must be

conducted in strict accordance with all federal, state, and local environmental regulations.[1]

Step-by-Step Disposal Procedure:

Waste Identification: All disposable materials that have come into contact with N-Methyl-DL-
valine hydrochloride, including gloves, wipes, and containers, should be considered

chemical waste.

Containment: Place all waste into a clearly labeled, sealed, and appropriate waste container.

Spill Management:

Small Spills: Carefully sweep or scoop up the spilled material, avoiding dust generation,

and place it into a designated, sealed container for disposal.[1]

Large Spills: Evacuate the area and follow your institution's emergency spill response

procedures. A self-contained breathing apparatus may be necessary.[1]
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Final Disposal: Arrange for the disposal of the chemical waste through a licensed hazardous

waste disposal service.

Experimental Workflow: Safe Handling and Disposal
The following diagram outlines the standard operating procedure for the safe handling and

disposal of N-Methyl-DL-valine hydrochloride.
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Preparation
- Don PPE

- Prepare workspace in fume hood

Handling
- Weigh and handle compound

- Avoid dust generation

Storage
- Tightly seal container

- Store in cool, dry, ventilated area

If not all material is used

Experimentation
- Follow protocol

- Maintain containment

Spill Response
- Evacuate and notify

- Use spill kit

In case of spill

Decontamination
- Clean workspace

- Remove PPE

In case of spill

Waste Collection
- Segregate contaminated materials

Disposal
- Label and store waste

- Arrange for licensed disposal

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of N-Methyl-DL-valine hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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